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Compound of Interest

Compound Name: H-Met-Glu-OH

Cat. No.: B089144 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the dipeptide Methionyl-Glutamic Acid (H-
Met-Glu-OH), covering its chemical identity, physicochemical properties, a representative

synthesis protocol, and its potential biological significance based on the roles of its constituent

amino acids.

Chemical Identity and Nomenclature
The full chemical name of the tripeptide H-Met-Glu-OH is Methionyl-glutamic acid. The "H-" at

the N-terminus indicates a free amino group, and the "-OH" at the C-terminus signifies a free

carboxyl group. This dipeptide is formed through a peptide bond between the carboxyl group of

methionine and the amino group of glutamic acid.

The International Union of Pure and Applied Chemistry (IUPAC) name for L-Methionyl-L-

glutamic acid is (2S)-2-[[(2S)-2-amino-4-(methylthio)butanoyl]amino]pentanedioic acid.

Physicochemical Properties
A summary of the key quantitative data for Methionyl-glutamic acid is presented in the table

below. Experimental data such as pKa, isoelectric point, and solubility are not readily available

in the public literature, which is common for less-studied dipeptides.
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Property Value Source

CAS Number 14517-44-3 [1]

Molecular Formula C10H18N2O5S [1]

Molecular Weight 278.33 g/mol [1]

Representative Experimental Protocol: Synthesis of
Methionyl-Glutamic Acid
The following is a representative protocol for the synthesis of Methionyl-glutamic acid, adapted

from established methods for peptide synthesis. This method involves the coupling of protected

amino acid derivatives followed by deprotection.

Materials:

N-protected L-Methionine (e.g., Boc-Met-OH)

L-Glutamic acid dimethyl ester hydrochloride

Coupling agent (e.g., DCC/HOBt or HATU)

Base (e.g., Diisopropylethylamine - DIPEA)

Solvent (e.g., Dichloromethane - DCM, Dimethylformamide - DMF)

Deprotection agent (e.g., Trifluoroacetic acid - TFA for Boc group; NaOH for ester hydrolysis)

Silica gel for column chromatography

Standard laboratory glassware and purification equipment

Procedure:

Coupling Reaction:
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Dissolve N-protected L-Methionine and L-Glutamic acid dimethyl ester hydrochloride in an

appropriate solvent (e.g., DMF).

Add the base (DIPEA) to neutralize the hydrochloride salt.

Add the coupling agent (e.g., HATU) to the reaction mixture and stir at room temperature

for several hours until the reaction is complete (monitored by TLC or LC-MS).

Upon completion, quench the reaction and perform a standard aqueous workup to extract

the protected dipeptide.

Purify the crude product by silica gel column chromatography.

Deprotection:

N-terminal deprotection: Treat the purified, protected dipeptide with a deprotection agent

suitable for the chosen protecting group (e.g., 20% TFA in DCM for a Boc group) to

remove the N-terminal protecting group.

C-terminal deprotection: Subsequently, hydrolyze the methyl esters of the glutamic acid

residue using a mild base (e.g., 1M NaOH) to yield the free carboxyl groups.

Neutralize the reaction mixture and purify the final product, H-Met-Glu-OH, using

techniques such as ion-exchange chromatography or preparative HPLC.

Characterization:

Confirm the identity and purity of the final product using analytical techniques such as

NMR spectroscopy and mass spectrometry.

Biological Significance and Signaling Pathways
While specific signaling pathways for the dipeptide H-Met-Glu-OH have not been extensively

studied, its biological role can be inferred from the functions of its constituent amino acids, L-

methionine and L-glutamic acid. Both are crucial molecules in cellular metabolism and

neurotransmission.
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L-Methionine is an essential amino acid with a key role in protein synthesis and as a precursor

for other sulfur-containing compounds like cysteine and taurine. It is also the precursor for S-

adenosylmethionine (SAM), the primary methyl group donor in the cell, which is vital for the

methylation of DNA, RNA, proteins, and lipids.[2][3]

L-Glutamic acid is a non-essential amino acid and the most abundant excitatory

neurotransmitter in the central nervous system.[4][5] It plays a critical role in learning and

memory through its interaction with glutamate receptors (iGluRs and mGluRs).[6] Glutamate is

also a key player in cellular metabolism, linking amino acid and carbohydrate metabolism

through the citric acid cycle.[7]

The dipeptide H-Met-Glu-OH could potentially act as a neuromodulator, be involved in specific

metabolic pathways, or serve as a transport form for these amino acids. For instance,

methionine's metabolite, homocysteine, is known to interact with glutamatergic receptors.[8]

Below is a diagram illustrating the metabolic relationship between methionine, glutamic acid,

and their dipeptide.
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Metabolic context of Methionyl-Glutamic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

